Lithium;scandium

• CAS No.: 37294-88-5
• Molecular Formula: LiSc
• Molecular Weight: 51.9 g/mol
• IUPAC Name: lithium;scandium
• InChI: InChI=1S/Li.Sc
• InChI Key: XOUJXRJKQZJMEW-UHFFFAOYSA-N
• Canonical SMILES: [Li].[Sc]

Description

Lithium (Li) and scandium (Sc) form a range of compounds with unique structural and functional properties. Key examples include:

• Lithium scandium iodide (LiScI₃): A halide compound featuring linear scandium chains, synthesized via high-temperature reactions .
• Layered scandium disulfide (ScS₂): A promising cathode material for Li-ion batteries, enabling high-voltage intercalation with minimal volumetric expansion .
• Aluminum-scandium-lithium (Al-Sc-Li) alloys: Ternary alloys where Li enhances the nucleation and stability of Sc-rich precipitates, improving mechanical strength .

These compounds are notable for their applications in energy storage, advanced materials, and metallurgy.

Preparation Methods

Synthetic Routes and Reaction Conditions: Lithium scandium compounds can be synthesized through various methods. One common method involves the reaction of lithium hydroxide with scandium oxide at high temperatures. The reaction typically occurs in a controlled atmosphere to prevent contamination and ensure purity. Another method involves the electrolysis of a molten mixture of lithium chloride and scandium chloride, which results in the formation of lithium scandium compounds.

Industrial Production Methods: Industrial production of lithium scandium compounds often involves the extraction of lithium from spodumene or other lithium-containing minerals, followed by the reaction with scandium extracted from scandium-rich ores. The process includes steps such as roasting, leaching, and purification to obtain high-purity lithium and scandium, which are then combined to form the desired compound .

Chemical Reactions Analysis

Types of Reactions: Lithium scandium compounds undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the unique properties of both lithium and scandium.

Common Reagents and Conditions: Common reagents used in reactions with lithium scandium compounds include halogens, acids, and bases. For example, lithium scandium can react with hydrochloric acid to form lithium chloride and scandium chloride. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired products.

Major Products Formed: The major products formed from reactions involving lithium scandium compounds depend on the specific reagents and conditions used. For example, oxidation reactions may produce lithium oxide and scandium oxide, while reduction reactions may yield elemental lithium and scandium .

Scientific Research Applications

Lithium scandium compounds have a wide range of scientific research applications. In chemistry, they are used as catalysts in various reactions due to their unique electronic properties. In biology, lithium scandium compounds are being explored for their potential use in medical imaging and drug delivery systems. In medicine, they are studied for their potential therapeutic effects in treating certain diseases. In industry, lithium scandium compounds are used in the production of high-strength alloys and advanced materials for aerospace and electronics .

Mechanism of Action

The mechanism of action of lithium scandium compounds involves their interaction with various molecular targets and pathways. For example, lithium ions can displace other cations in neuronal enzymes and neurotransmitter receptors, affecting signal transduction and cellular processes. Scandium ions can interact with proteins and other biomolecules, influencing their structure and function. These interactions result in the unique effects of lithium scandium compounds in different applications .

Comparison with Similar Compounds

Halide Compounds

LiScI₃ is structurally distinct from sodium scandium iodide (Na₀.₅ScI₃), which features partial Na occupancy in the lattice. Key differences include:

Property	LiScI₃	Na₀.₅ScI₃
Synthesis Method	High-temperature solid-state reaction	Similar synthesis with Na substitution
Scandium Chain Geometry	Linear chains	Similar linear chains
Conductivity	Moderate ionic	Lower due to Na vacancy disorder

In contrast, potassium-cadmium bromides (e.g., KCdBr₃) adopt perovskite-like structures, lacking the scandium chain motif .

Sulfide Electrodes

ScS₂ outperforms conventional cathodes like LiCoO₂ in Li-ion batteries due to:

• Higher average voltage (~4 V vs. ~3.7 V for LiCoO₂) .
• Lower volumetric expansion (<5% vs. ~15% for graphite anodes) . Table 1 summarizes key electrode properties:

Material	Capacity (mAh/g)	Voltage (V)	Volumetric Expansion (%)
ScS₂	~350	~4.0	<5
LiCoO₂	~140	~3.7	~10
Graphite	~372	~0.1–0.3	~15

Alloy Systems: Al-Sc-Li vs. Conventional Alloys

The addition of Li to Al-Sc alloys induces rapid nucleation of Sc-rich precipitates. Key contrasts with binary Al-Sc alloys include:

• Precipitate uniformity : Li reduces interfacial energy, yielding smaller, more stable precipitates (~10 nm vs. ~50 nm in Al-Sc) .
• Mechanical strength : Al-Sc-Li alloys show ~20% higher yield strength than Al-Sc counterparts due to Li-Sc synergistic effects .

Analytical and Extraction Considerations

• Quantification : ICP-MS with Sc internal standards ensures precise Li/Sc measurement in compounds .
• Extraction : Lithium borate fusion increases Sc recovery from ores by 5–10% compared to acid digestion .